Cas no 861212-47-7 ((1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine)

• Product Name: (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine
• CAS No: 861212-47-7
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5738707
• PubChem ID: 3767356
• Update Time: 2025-07-16

(1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine Chemical and Physical Properties

Names and Identifiers

• SR-01000307986-1
• (1E)-N-(4-methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine
• 4-methoxy-N-[(E)-(1-methyl-2-morpholino-1H-indol-3-yl)methylidene]aniline
• 861212-47-7
• N-(4-methoxyphenyl)-1-(1-methyl-2-morpholin-4-ylindol-3-yl)methanimine
• 3P-323S
• SR-01000307986
• AKOS005089036
• Benzenamine, 4-methoxy-N-[[1-methyl-2-(4-morpholinyl)-1H-indol-3-yl]methylene]-
• (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine

• Inchi： 1S/C21H23N3O2/c1-23-20-6-4-3-5-18(20)19(21(23)24-11-13-26-14-12-24)15-22-16-7-9-17(25-2)10-8-16/h3-10,15H,11-14H2,1-2H3/b22-15+
• InChI Key： FKLDLUYBIUEVJE-PXLXIMEGSA-N
• SMILES： O1CCN(CC1)C1=C(/C=N/C2C=CC(=CC=2)OC)C2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 573.5±50.0 °C(Predicted)
• pka: 4.36±0.20(Predicted)

Additional information on (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine

Introduction to (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine and Its Significance in Modern Chemical Biology

The compound with the CAS number 861212-47-7 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular structure, characterized by a complex arrangement of heterocyclic rings and functional groups, makes it a promising candidate for further exploration in drug discovery and therapeutic development. This introduction delves into the unique properties of (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine, highlighting its potential applications and the latest research findings that underscore its significance.

At the core of this compound's appeal lies its intricate molecular framework, which includes a combination of aromatic rings, amine groups, and morpholine moieties. These structural elements contribute to its diverse chemical reactivity and biological activity. Specifically, the presence of a methanimine functional group at the 1-position of the indole ring suggests potential interactions with biological targets such as enzymes and receptors. This feature has been a focal point in recent studies aimed at understanding its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets with unprecedented precision. These simulations have revealed that (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine exhibits high binding affinity to certain enzymes involved in critical metabolic pathways. This finding aligns with the growing interest in developing small-molecule inhibitors that can modulate these pathways for therapeutic benefit.

In addition to its enzymatic interactions, the compound's structural features also make it an attractive scaffold for further derivatization. Researchers have been exploring various synthetic strategies to modify its core structure while retaining or enhancing its biological activity. One particularly promising approach involves the introduction of additional functional groups that can improve solubility and bioavailability, making it more suitable for clinical applications.

The role of morpholine moieties in this compound is particularly noteworthy. Morpholine derivatives are well-known for their ability to enhance drug-like properties such as metabolic stability and cell membrane permeability. In (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine, the morpholine ring is strategically positioned to interact with biological targets, potentially enhancing its therapeutic efficacy.

Recent clinical trials have begun to explore the potential of related compounds as therapeutic agents. While data on 861212-47-7 itself is still limited, these trials provide valuable insights into its potential applications. For instance, studies have shown that compounds with similar structural features can modulate inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune disorders.

The synthesis of this compound also presents interesting challenges due to its complex structure. Advanced synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct its core framework efficiently. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

The impact of this compound on drug discovery extends beyond its immediate applications. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity. By studying compounds like (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine, researchers can gain insights into how different functional groups contribute to a molecule's overall pharmacological profile.

Future research directions include exploring new synthetic routes to optimize production scalability and investigating novel derivatives that may exhibit enhanced biological activity. The integration of machine learning and artificial intelligence into drug discovery has also opened up new avenues for analyzing complex molecular structures and predicting their biological effects.

In conclusion, (1E)-N-(4-Methoxyphenyl)-1-[1-methyl-2-(morpholin-4-yl)-1H-indol-3-yl]methanimine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features, combined with promising preliminary findings from computational and experimental studies, make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.